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Compound of Interest

Compound Name:
N-(tert-Butyl)-5-isobutylthiophene-

2-sulfonamide

Cat. No.: B169256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a substituted thiophene derivative

belonging to the sulfonamide class of compounds. The thiophene ring and its derivatives are of

significant interest in medicinal chemistry due to their wide range of pharmacological activities.

[1] Sulfonamides are a well-established class of therapeutic agents with applications ranging

from antimicrobials to diuretics and anticonvulsants. The combination of these two

pharmacophores in N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide suggests its potential

for biological activity, making it a molecule of interest for further investigation in drug discovery

and development.

This technical guide provides a summary of the available information on N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide, including its physicochemical properties and a detailed

experimental protocol for the synthesis of a closely related analogue, which can serve as a

valuable reference for researchers.

Molecular Properties
While experimental crystallographic data for N-(tert-Butyl)-5-isobutylthiophene-2-
sulfonamide is not publicly available, computed physicochemical properties provide valuable

insights into its molecular characteristics.
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Property Value Source

Molecular Formula C12H21NO2S2 PubChem

Molecular Weight 275.43 g/mol Guidechem[2]

Predicted Boiling Point 375.2 ± 44.0 °C Guidechem[2]

CAS Number 146013-28-7 PubChem[3]

Synthesis Protocol
A definitive synthesis protocol for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is not

detailed in the available literature. However, a reliable method for the synthesis of the closely

related N-tert-Butyl-2-thiophenesulfonamide has been reported and can be adapted for the

synthesis of the title compound.[4] The key difference would be the use of 5-isobutylthiophene-

2-sulfonyl chloride as the starting material.

Representative Synthesis of a Thiophene-2-Sulfonamide
Derivative[4]
This protocol describes the synthesis of N-tert-Butyl-2-thiophenesulfonamide.

Materials:

t-Butylamine

2-Thiophenesulfonyl chloride

Dry Tetrahydrofuran (THF)

Ethyl acetate

Water

Molecular sieves

Silica gel
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Procedure:

A solution of t-butylamine (8.35 g, 0.114 mol) in dry tetrahydrofuran (THF) (20 mL) is

prepared in a reaction vessel and cooled to 0°C.

To this cooled solution, 2-thiophenesulfonyl chloride (5.0 g, 27.4 mmol) is added dropwise.

After the addition is complete, the reaction mixture is allowed to warm to ambient

temperature and is stirred overnight.

The mixture is then subjected to extraction with ethyl acetate (3 x 80 mL).

The combined organic extracts are washed with water, dried over molecular sieves, and then

concentrated under reduced pressure.

The resulting residue is purified by chromatography on a silica gel column, eluting with 25%

ethyl acetate in hexane.

This purification yields the solid product, N-tert-Butyl-2-thiophenesulfonamide.

Yield: 5.62 g (94%) Melting Point: 80°-82° C

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of N-substituted

thiophene-2-sulfonamides.

5-Isobutylthiophene-2-sulfonyl chloride

Reaction at 0°C to Room Temptert-Butylamine

Dry THF

Extraction with Ethyl Acetate Silica Gel Chromatography N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide
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Caption: General synthesis workflow for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Applications and Relevance
Thiophene-based sulfonamides are a class of compounds with diverse and significant

biological activities. They have been investigated for a range of therapeutic applications,

including:

Antimicrobial agents: Thiophene derivatives have shown promising antimicrobial activity.

Anti-inflammatory agents: Certain thiophene-containing molecules exhibit anti-inflammatory

properties.[1]

Anticancer agents: The thiophene scaffold is present in some compounds investigated for

their anticancer effects.[1]

Central Nervous System (CNS) activity: Thiophene derivatives have been explored for their

potential in treating conditions like anxiety and psychosis.

The structural motifs present in N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide suggest

that it could be a valuable candidate for screening in various biological assays to explore its

therapeutic potential. The synthetic route outlined provides a basis for the preparation of this

and other related compounds for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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